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Compound of Interest

Compound Name: Palmitic acid-d5

Cat. No.: B10820575 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Palmitic acid-d5. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance. While Palmitic acid-d5 is not classified as a

hazardous substance, proper disposal is necessary to prevent environmental contamination

and ensure workplace safety.

Immediate Safety Precautions
Before handling Palmitic acid-d5, it is imperative to be familiar with the appropriate personal

protective equipment (PPE) and emergency procedures.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or goggles.[1]

Hand Protection: Wear appropriate protective gloves, such as nitrile rubber gloves.

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[1]

Respiratory Protection: If there is a risk of inhaling dust, use a NIOSH-approved respirator.[1]

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[2]

[3]

Skin Contact: Wash off immediately with plenty of soap and water. Remove contaminated

clothing.[2]

Inhalation: Move the exposed person to fresh air. If not breathing, if breathing is irregular, or

if respiratory arrest occurs, provide artificial respiration or oxygen by trained personnel. Seek

medical attention if symptoms occur.[2]

Ingestion: Wash out the mouth with water. Do not induce vomiting unless directed to do so

by medical personnel. Seek medical attention if symptoms occur.[2]

Spill Containment and Cleanup
In the event of a spill, follow these steps to ensure safe cleanup:

Ventilate the Area: Ensure adequate ventilation to minimize dust inhalation.

Avoid Dust Generation: Moisten the spilled material with water to prevent it from becoming

airborne.

Contain the Spill: Use a clean shovel to carefully place the material into a clean, dry, and

labeled container with a secure lid.

Clean the Area: Once the bulk of the material has been removed, clean the spill area with

soap and water.

Dispose of Cleanup Materials: All contaminated cleanup materials should be placed in a

sealed container for proper disposal.

Disposal Procedures
Dispose of Palmitic acid-d5 and any contaminated materials in accordance with local, state,

and federal regulations.
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Waste Identification: While not federally classified as hazardous, it is crucial to consult local

and institutional regulations, as classifications can vary.

Containerization: Place the waste Palmitic acid-d5 in a clearly labeled, sealed container.

Waste Disposal: Dispose of the container through an approved chemical waste disposal

company.[2][4] Do not dispose of it in regular trash or pour it down the drain.[2][4]

Quantitative Data Summary
Property Value Reference

Melting Point 59 - 63 °C / 138.2 - 145.4 °F [2]

Boiling Point 351.5 °C / 664.7 °F [2]

Flash Point 206 °C / 402.8 °F [2]

Oral LD50 (Rat) >5,000 mg/kg [3]

Experimental Workflow for Disposal
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Caption: Decision workflow for the safe handling and disposal of Palmitic acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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